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Compound of Interest

Compound Name: Carboxylesterase-IN-3

Cat. No.: B12416606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carboxylesterase-IN-3 is a potent small molecule inhibitor of Carboxylesterase Notum, a key

negative regulator of the Wnt signaling pathway.[1][2][3] Notum exerts its regulatory function by

removing a palmitoleate group from Wnt proteins, a modification essential for their activity.[1][2]

[4] By inhibiting Notum, Carboxylesterase-IN-3 can restore Wnt signaling, making it a valuable

tool for research in areas such as oncology and regenerative medicine where this pathway is

often dysregulated.[2][3]

Carboxylesterases (CES) are a superfamily of enzymes that hydrolyze a wide variety of ester-

containing endogenous and exogenous compounds.[5][6][7] In drug development, they are

crucial in the metabolism of many prodrugs and are involved in the detoxification of

xenobiotics.[6][8]

These application notes provide detailed information on the stability and storage of

Carboxylesterase-IN-3, along with protocols for its handling and the assessment of its stability,

to ensure its effective and reliable use in research and drug development.
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Property Value

IUPAC Name
6-[(3,4-dichlorophenyl)sulfanyl]-[1][2]

[9]triazolo[4,3-b]pyridazin-3-ol

Molecular Formula C₁₁H₆Cl₂N₄OS

Molecular Weight 313.16 g/mol

CAS Number 2764748-92-5

Storage and Stability Data
Proper storage of Carboxylesterase-IN-3 is critical to maintain its integrity and activity. The

following tables summarize the recommended storage conditions based on supplier

datasheets.

Table 1: Storage of Solid (Powder) Carboxylesterase-IN-3

Storage Temperature Shelf Life Notes

-20°C 2 to 3 years

Keep container tightly sealed

in a cool, well-ventilated area.

Avoid direct sunlight.[10]

Table 2: Storage of Carboxylesterase-IN-3 in Solvent (DMSO)

Storage Temperature Shelf Life Notes

-80°C 6 months to 1 year
Aliquot to prevent repeated

freeze-thaw cycles.

-20°C 1 month
Suitable for short-term storage.

Aliquoting is recommended.

4°C 2 weeks
For very short-term storage of

working solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8172013/
http://chemistryofcures.com/blog/notum-inhibition-restoring-wnt-signaling-with-the-notum-library/
https://wnt.stanford.edu/notum
https://www.benchchem.com/product/b12416606?utm_src=pdf-body
https://www.benchchem.com/product/b12416606?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48540.html
https://www.benchchem.com/product/b12416606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway
The following diagram illustrates the role of Carboxylesterase Notum in the Wnt signaling

pathway and the mechanism of action of Carboxylesterase-IN-3.
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Caption: Wnt signaling pathway modulation by Carboxylesterase-IN-3.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of Carboxylesterase-IN-3 for experimental

use.

Materials:

Carboxylesterase-IN-3 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous
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Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the vial of Carboxylesterase-IN-3 powder to room temperature before opening to

prevent moisture condensation.

Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of

DMSO. For a 10 mM stock solution of Carboxylesterase-IN-3 (MW: 313.16 g/mol ), dissolve

3.13 mg in 1 mL of DMSO.[11]

Add the calculated volume of anhydrous DMSO to the vial of Carboxylesterase-IN-3.

Vortex the solution thoroughly to aid dissolution. If necessary, sonication is recommended to

ensure complete dissolution.[11]

Once fully dissolved, aliquot the stock solution into smaller volumes in sterile microcentrifuge

tubes to minimize freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, date, and solvent.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term

storage (up to 1 month).

Protocol 2: General Stability Assessment in Aqueous
Buffers
Objective: To assess the stability of Carboxylesterase-IN-3 in aqueous buffers relevant to in

vitro assays.

Materials:

Carboxylesterase-IN-3 stock solution (in DMSO)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b12416606?utm_src=pdf-body
https://www.benchchem.com/product/b12416606?utm_src=pdf-body
https://www.targetmol.com/compound/carboxylesterase-in-3
https://www.benchchem.com/product/b12416606?utm_src=pdf-body
https://www.targetmol.com/compound/carboxylesterase-in-3
https://www.benchchem.com/product/b12416606?utm_src=pdf-body
https://www.benchchem.com/product/b12416606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aqueous buffers of interest (e.g., Phosphate-Buffered Saline (PBS) at pH 7.4, Tris buffer at

various pH values)

Incubators or water baths set to desired temperatures (e.g., 4°C, 25°C, 37°C)

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

and detector (e.g., UV-Vis)

Sterile microcentrifuge tubes

Procedure:

Prepare working solutions of Carboxylesterase-IN-3 by diluting the DMSO stock solution

into the aqueous buffers of interest to a final concentration suitable for your assay and HPLC

analysis. Ensure the final concentration of DMSO is low (typically <0.5%) to avoid solvent

effects.

At time point zero (T=0), take an aliquot of each working solution and analyze it by HPLC to

determine the initial peak area or concentration of Carboxylesterase-IN-3. This will serve as

the baseline.

Incubate the remaining working solutions at the desired temperatures.

At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours), withdraw aliquots from each

condition.

Analyze the withdrawn aliquots by HPLC using a validated stability-indicating method. The

method should be able to separate the parent compound from any potential degradation

products.

Calculate the percentage of Carboxylesterase-IN-3 remaining at each time point relative to

the T=0 sample.

Plot the percentage of remaining compound versus time for each condition to determine the

stability profile.
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Note: It is crucial to monitor for the appearance of new peaks in the chromatogram, which may

indicate the formation of degradation products.

Handling and Storage Workflow
The following diagram outlines a logical workflow for the handling and storage of

Carboxylesterase-IN-3 in a research setting.
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Caption: Recommended workflow for Carboxylesterase-IN-3 handling.
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Safety Precautions
Handling: Avoid inhalation, and contact with eyes and skin. Use in a well-ventilated area.[10]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

First Aid:

Eye contact: Immediately flush eyes with plenty of water.

Skin contact: Rinse skin thoroughly with water.

Inhalation: Move to fresh air.

Ingestion: If swallowed, call a poison center or doctor.[10]

Disposal: Dispose of contents and container to an approved waste disposal plant.[10]

Conclusion
Carboxylesterase-IN-3 is a powerful research tool for modulating the Wnt signaling pathway.

Adherence to the storage, handling, and stability assessment protocols outlined in these

application notes will ensure the integrity and reliability of the compound, leading to more

accurate and reproducible experimental results. Always refer to the specific product datasheet

and Safety Data Sheet (SDS) for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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